
An In-depth Technical Guide to the
Physicochemical Properties of Sodium 2-

oxopentanoate

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Sodium 2-oxopentanoate

Cat. No.: B084938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Sodium 2-oxopentanoate. The information is curated for professionals in

research and development, offering detailed data, experimental methodologies, and visual

representations of its metabolic significance.

Core Physicochemical Data
Sodium 2-oxopentanoate (CAS No. 13022-83-8) is the sodium salt of 2-oxopentanoic acid, a

five-carbon alpha-keto acid. As a sodium salt of a carboxylic acid, it is expected to be a white

crystalline solid at room temperature.[1] Many sodium salts are highly water-soluble, and this

trend is anticipated for Sodium 2-oxopentanoate, particularly given its relatively short carbon

chain which limits hydrophobic character.[2][3]

The thermal decomposition of sodium carboxylates typically occurs at high temperatures, often

preceding melting.[4][5] Therefore, a distinct boiling point for Sodium 2-oxopentanoate is not

expected under normal atmospheric conditions.
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Property Value Source(s)

Molecular Formula C₅H₇NaO₃ [6]

Molecular Weight 138.10 g/mol [6]

Appearance
White crystalline solid

(expected)
[1]

Melting Point
Decomposes at high

temperature
[4][5]

Boiling Point Not applicable (decomposes) [4][5]

Solubility Soluble in water [2][3]

pKa (of 2-oxopentanoic acid)

The pKa of the corresponding

acid, 2-oxopentanoic acid, is

complex due to the equilibrium

between the keto and hydrated

forms in aqueous solution.

Metabolic Significance: Branched-Chain Amino Acid
Catabolism
Sodium 2-oxopentanoate is a key intermediate in the metabolic breakdown of branched-chain

amino acids (BCAAs), specifically isoleucine.[7][8] The catabolism of BCAAs primarily occurs in

extra-hepatic tissues like muscle.[7] The initial step is a transamination reaction, followed by

oxidative decarboxylation catalyzed by the branched-chain α-keto acid dehydrogenase

(BCKDH) complex.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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